3-((3-Chlorophenyl)amino)propanoic acid
Overview
Description
“3-((3-Chlorophenyl)amino)propanoic acid” is a chemical compound with the molecular formula C9H10ClNO2 . It is also known as "(3R)-3-azaniumyl-3-(3-chlorophenyl)propanoate" . It is a white powder and is used in biochemical research .
Molecular Structure Analysis
The molecular structure of “3-((3-Chlorophenyl)amino)propanoic acid” can be represented by the SMILES notation: [NH3+] [C@H] (CC ( [O-])=O)C1=CC=CC (Cl)=C1 . This indicates that the molecule contains an amino group (NH3+), a carboxylic acid group (CC([O-])=O), and a chlorophenyl group (C1=CC=CC(Cl)=C1) .
Physical And Chemical Properties Analysis
“3-((3-Chlorophenyl)amino)propanoic acid” is a white to light yellow powder . The melting point is reported to be 220 °C .
Scientific Research Applications
Potential GABA B Receptor Antagonists
3-Amino-3-(4-chlorophenyl)propanoic acid and its related compounds have been studied for their weak specific antagonistic effects on the GABA B receptor. These compounds, including phosphonic and sulfonic acids, are considered lower homologues of baclofen, phaclofen, and saclofen, respectively. Their antagonist activity at the GABA B receptor suggests potential applications in neurological research and drug development (Abbenante, Hughes, & Prager, 1997).
Fluorescence Derivatization of Amino Acids
The compound has been used in fluorescence derivatization of amino acids for bioanalytical applications. It was coupled to various amino acids, producing derivatives that exhibit strong fluorescence, making them useful in biological assays and research. This indicates its potential as a fluorescent derivatising agent, enhancing the capabilities of fluorescence-based studies (Frade, Barros, Moura, & Gonçalves, 2007).
Asymmetric Synthesis and Biocatalysis
The compound and its derivatives have been investigated for their roles in asymmetric synthesis and biocatalysis. Studies have shown its use in the enzymatic preparation of (S)-amino acids, a key process in the production of pharmaceuticals and fine chemicals. This research highlights its potential in facilitating enantioselective synthesis, which is crucial for creating drugs with specific desired activities (Chen et al., 2011).
properties
IUPAC Name |
3-(3-chloroanilino)propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c10-7-2-1-3-8(6-7)11-5-4-9(12)13/h1-3,6,11H,4-5H2,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHXKNYLHVMSFKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((3-Chlorophenyl)amino)propanoic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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